Cas no 121246-47-7 (Propanedinitrile, [[4-(dimethylamino)-1-naphthalenyl]methylene]-)

• Product Name: Propanedinitrile, [[4-(dimethylamino)-1-naphthalenyl]methylene]-
• CAS No: 121246-47-7
• MF: C₁₆H₁₃N₃
• MW: 247.294523000717
• CID: 1212316
• PubChem ID: 14744932
• Update Time: 2025-04-20

Propanedinitrile, [[4-(dimethylamino)-1-naphthalenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [[4-(dimethylamino)-1-naphthalenyl]methylene]-
• 2-[[4-(dimethylamino)naphthalen-1-yl]methylidene]propanedinitrile
• DTXSID00563544
• 121246-47-7
• {[4-(Dimethylamino)naphthalen-1-yl]methylidene}propanedinitrile

• Inchi： 1S/C16H13N3/c1-19(2)16-8-7-13(9-12(10-17)11-18)14-5-3-4-6-15(14)16/h3-9H,1-2H3
• InChI Key： RBJODDFRLDLLTG-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(/C=C(\C#N)/C#N)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 247.110947427g/mol
• Monoisotopic Mass: 247.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.8Ų